Cas no 545377-67-1 (5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-)

5(4H)-Oxazolone,  4-(4-methoxyphenyl)-2,4-diphenyl- structure
545377-67-1 structure
Product name:5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-
CAS No:545377-67-1
MF:C22H17NO3
MW:343.375285863876
CID:941826
PubChem ID:45123191

5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-
    • 545377-67-1
    • DB-325161
    • 5(4H)-Oxazolone, 4-(4-methoxyphenyl)-2,4-diphenyl-
    • Inchi: InChI=1S/C22H17NO3/c1-25-19-14-12-18(13-15-19)22(17-10-6-3-7-11-17)21(24)26-20(23-22)16-8-4-2-5-9-16/h2-15H,1H3
    • InChI Key: UBZQPNJDSUEIDZ-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C2(C(=O)OC(=N2)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 343.12084340g/mol
  • Monoisotopic Mass: 343.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 47.9Ų

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